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Compound of Interest

Compound Name:
3-Chloro-2-fluoro-5-

hydroxypyridine

Cat. No.: B1592658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Chloro-2-fluoro-5-hydroxypyridine is a halogenated pyridine derivative that has garnered

significant interest as a versatile building block in medicinal chemistry and materials science. Its

unique substitution pattern, featuring chloro, fluoro, and hydroxyl groups, provides multiple

reactive sites for synthetic transformations. This guide offers an in-depth analysis of its core

chemical properties, established synthesis protocols, chemical reactivity, and critical safety

considerations. By synthesizing technical data with practical insights, this document serves as

an essential resource for professionals engaged in the research and development of novel

chemical entities.

Chemical Identity and Physicochemical Properties
The foundational step in utilizing any chemical intermediate is a thorough understanding of its

fundamental properties. These data points are critical for reaction planning, purification, and

analytical characterization.

Core Identification
The identity of 3-Chloro-2-fluoro-5-hydroxypyridine is defined by its molecular structure and

internationally recognized chemical identifiers.
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Diagram 1: Chemical Structure of 3-Chloro-2-fluoro-5-hydroxypyridine
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Starting Material:
2,3-Dichloro-5-hydroxypyridine

Reaction Vessel
Heat to 110°C, 20h

Reagents:
Cesium Fluoride (CsF)

Solvent: DMSO

Workup:
Quench with Ice Water

Extraction:
Ethyl Acetate (EtOAc)

Wash:
Water & Brine

Drying:
Anhydrous Na2SO4

Concentration:
Rotary Evaporation

Purification:
Silica Gel Column Chromatography

Final Product:
3-Chloro-2-fluoro-5-hydroxypyridine
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3-Chloro-2-fluoro-
5-hydroxypyridine

Suzuki Coupling
(at Cl position)

Ether Synthesis
(at OH position)

SNAr Reaction
(at F position)

Diverse Chemical Library Bioactive Lead
Compound
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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